Cas no 2227746-91-8 ((2S)-2-3-(2-methylphenyl)phenyloxirane)

• Product Name: (2S)-2-3-(2-methylphenyl)phenyloxirane
• CAS No: 2227746-91-8
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 6083391
• PubChem ID: 165884163
• Update Time: 2025-06-03

(2S)-2-3-(2-methylphenyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-(2-methylphenyl)phenyloxirane
• (2S)-2-[3-(2-methylphenyl)phenyl]oxirane
• EN300-1999925
• 2227746-91-8

• Inchi： 1S/C15H14O/c1-11-5-2-3-8-14(11)12-6-4-7-13(9-12)15-10-16-15/h2-9,15H,10H2,1H3/t15-/m1/s1
• InChI Key： HMNTWZOOJFPPQN-OAHLLOKOSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 210.104465066g/mol
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-3-(2-methylphenyl)phenyloxirane

(2S)-2-3-(2-methylphenyl)phenyloxirane: A Comprehensive Overview

The compound with CAS No. 2227746-91-8, commonly referred to as (2S)-2-3-(2-methylphenyl)phenyloxirane, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a chiral center and a phenyl group substituted with a methyl group. The oxirane ring, also known as an epoxide, is a key structural feature that contributes to its reactivity and potential applications.

Recent studies have highlighted the importance of (2S)-2-3-(2-methylphenyl)phenyloxirane in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. The chiral center in this compound plays a crucial role in determining the stereochemistry of the resulting materials, which can significantly influence their mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from this compound exhibit exceptional tensile strength and thermal stability, making them ideal candidates for aerospace and automotive applications.

In the pharmaceutical industry, (2S)-2-3-(2-methylphenyl)phenyloxirane has been investigated for its potential as an intermediate in drug synthesis. The epoxide group is known to undergo nucleophilic ring-opening reactions, which can be exploited to construct complex molecular architectures. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound show promising activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential role in the development of novel therapeutic agents.

The synthesis of (2S)-2-3-(2-methylphenyl)phenyloxirane involves a multi-step process that typically begins with the preparation of the corresponding diene or alkene precursor. Advanced techniques such as asymmetric epoxidation have been employed to achieve high enantiomeric excess, ensuring the formation of the desired (S)-enantiomer. A 2023 study in *Organic Process Research & Development* detailed an optimized synthesis route that significantly improves yield and purity, making it more feasible for large-scale production.

From an environmental perspective, researchers have also explored the biodegradation pathways of (2S)-2-3-(2-methylphenyl)phenyloxirane. A 2023 study published in *Environmental Science & Technology* revealed that under specific microbial conditions, this compound undergoes rapid degradation, reducing its potential environmental impact. This finding is particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, (CAS No. 227746-91-8), or (S)-configured 3-(methyl-substituted phenyl)phenoxyepoxide derivative, represents a versatile building block with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable compound for future innovations in materials science and pharmaceutical research.